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Compound of Interest

Compound Name: 2-Hexadecanol

Cat. No.: B079914 Get Quote

Essential Safety and Handling Guide for 2-
Hexadecanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hexadecanol in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and maintaining a secure research

environment.

Hazard Identification and Physicochemical
Properties
2-Hexadecanol is a long-chain fatty alcohol. While it has a low level of toxicity, it is a

combustible solid and can cause skin and eye irritation upon contact.[1] It is crucial to handle it

with appropriate personal protective equipment and in a controlled environment.

Table 1: Physicochemical Data of 2-Hexadecanol
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Property Value

CAS Number 14852-31-4

Molecular Formula C₁₆H₃₄O

Molecular Weight 242.44 g/mol

Appearance White solid/crystals

Melting Point 43-46 °C

Boiling Point 313-315 °C at 760 mmHg

Flash Point >113 °C (>230 °F)

Solubility
Insoluble in water; Soluble in ethanol, ether,

acetone

Source:[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Hexadecanol to prevent exposure and

ensure safety.

Table 2: Required Personal Protective Equipment for 2-Hexadecanol
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.[3][4][5]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Butyl).

Prevents skin contact and

irritation.[6]

Body Protection

A fully-buttoned laboratory

coat. A fire-resistant lab coat is

recommended.[7][8][9]

Protects skin and clothing from

spills and dust. The fire-

resistant nature provides

protection from its combustible

properties.[9]

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. Use a NIOSH-approved

respirator if dust is generated

and ventilation is inadequate.

[5][10]

Prevents inhalation of airborne

particles.

Footwear Closed-toe shoes.[7]
Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure
Following a systematic procedure is essential for the safe handling of 2-Hexadecanol. This

workflow minimizes risks and ensures a controlled experimental process.
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1. Preparation
- Review SDS

- Ensure fume hood is operational
- Gather all necessary materials

2. Don PPE
- Lab Coat

- Safety Goggles
- Chemical-Resistant Gloves

3. Handling 2-Hexadecanol
- Work within a fume hood

- Avoid generating dust
- Use appropriate tools for transfer
- Keep away from ignition sources

4. Experimental Procedure
- Conduct experiment as per protocol

- Maintain situational awareness

5. Spill & Waste Management
- Clean up spills immediately

- Segregate waste into labeled containers

6. Decontamination
- Clean work surfaces and equipment

- Remove PPE correctly

7. Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed

Click to download full resolution via product page

Figure 1. Safe Handling Workflow for 2-Hexadecanol.

Experimental Protocol for Handling Solid 2-Hexadecanol:
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Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Hexadecanol.

Ensure a chemical fume hood or other well-ventilated area is operational.

Have spill cleanup materials readily available.

Assemble all necessary equipment and reagents.

Personal Protective Equipment (PPE):

Put on a fire-resistant lab coat, ensuring it is fully buttoned.[9]

Wear chemical safety goggles.

Don the appropriate chemical-resistant gloves.

Handling and Weighing:

Conduct all manipulations of 2-Hexadecanol powder within a fume hood to minimize

inhalation risk and exposure.

To prevent the generation of dust, do not pour the powder from a height. Use a spatula or

scoop for transfers.

Keep the container of 2-Hexadecanol away from heat, sparks, and open flames as it is a

combustible solid.

During the Experiment:

If heating is required, use a controlled heating source such as a heating mantle or water

bath. Avoid direct flames.

Maintain awareness of the locations of safety equipment, including the fire extinguisher,

safety shower, and eyewash station.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://content-hub.uidaho.edu/api/public/content/120c1bd137eb41e383fce66029e2d0c4?v=19a2e5fe
https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of 2-Hexadecanol and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Table 3: Disposal Guidelines for 2-Hexadecanol Waste

Waste Type Disposal Procedure

Unused/Excess 2-Hexadecanol

* Collect in a clearly labeled, sealed, and

compatible waste container.[6][11] * The label

should include "Hazardous Waste," the chemical

name ("2-Hexadecanol"), and the associated

hazards.[11] * Dispose of as hazardous

chemical waste through your institution's

Environmental Health and Safety (EHS) office.

Contaminated Labware (e.g., gloves, weigh

boats, pipette tips)

* Place all solid waste contaminated with 2-

Hexadecanol into a designated, labeled

hazardous waste container. * Do not dispose of

this waste in the regular trash.

Contaminated Solvents/Solutions

* Collect liquid waste containing 2-Hexadecanol

in a separate, labeled hazardous liquid waste

container. * Ensure the waste container is

compatible with the solvent used. * Do not mix

with incompatible waste streams.

General Disposal Principles:

Do not dispose of 2-Hexadecanol down the drain or in the general trash.

All chemical waste should be handled in accordance with your local and institutional

hazardous waste disposal regulations.

When in doubt, consult your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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